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Compound of Interest

Compound Name: Saxagliptin-13C,d2 (hydrochloride)

Cat. No.: B12399650

Get Quote

Executive Summary & Core Directive
Saxagliptin-13C,d2 (hydrochloride) is a high-value, stable isotope-labeled internal standard

used primarily in LC-MS/MS quantitation of the DPP-4 inhibitor Saxagliptin.

Critical Distinction: Although labeled with Carbon-13 and Deuterium, this compound is non-

radioactive. It must be handled according to Chemical Hygiene Plan (CHP) protocols for potent

bioactive compounds, not the Nuclear Regulatory Commission (NRC) guidelines.

Operational Priority: The primary disposal objective is twofold:

Safety: Prevent exposure to a potent hypoglycemic agent and suspected reproductive toxin.

Data Integrity: Prevent laboratory cross-contamination. Even trace amounts of this stable

isotope in the general environment can permanently alter background signals in mass

spectrometry equipment, invalidating future assays.

Hazard Profile & Physical Properties[1]
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Before initiating disposal, operators must understand the physicochemical nature of the threat.

Saxagliptin HCl is a potent bioactive agent.

Property Specification Operational Implication

Compound Type
DPP-4 Inhibitor (Stable

Isotope)

Bioactive; mimics endogenous

substrates.

Physical State Crystalline Solid (White)
Risk of aerosolization during

weighing/transfer.

Solubility
Water, Methanol, DMSO,

Ethanol

Cleaning Agent: Use

Methanol/Water (50:50) for

surface decontamination.

GHS Hazards

H317 (Sensitizer), H361

(Repro.[1] Toxin), H372 (Organ

Damage)

PPE: Double nitrile gloves,

N95/P100 respirator or fume

hood required.

Acidity Hydrochloride Salt

Mildly acidic in solution;

corrosive to mucous

membranes.

Operational Workflow: Immediate Spill Response
In the event of a solid spill (powder) or liquid spill (stock solution), follow this containment logic

to prevent aerosolization and surface permeation.
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Spill Detected

1. Assess State
(Solid vs. Solution)

2. Don Enhanced PPE
(Double Gloves, Resp/Hood)

Solid Spill Liquid Spill

3. Cover with Damp
Absorbent Pad
(Prevent Dust)

Do NOT Sweep

3. Absorb with
Inert Material

(Vermiculite/Pad)

4. Solvent Wipe Down
(50% Methanol/Water)

5. Segregate Waste
(High-Temp Incineration)

6. LC-MS Swab Test
(Verify Decontamination)

Click to download full resolution via product page

Figure 1:Emergency Response Workflow for Saxagliptin-13C,d2 Spills. Note the prohibition on

dry sweeping to prevent inhalation.
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Detailed Disposal Procedures
A. Solid Waste (Expired Vials, Spilled Powder)
Protocol: High-Temperature Incineration. Do not dispose of solid API (Active Pharmaceutical

Ingredient) in general lab trash.

Containment: Place the vial or contaminated debris into a clear polyethylene bag.

Labeling: Label as "Hazardous Waste - Pharmaceutical API - Saxagliptin HCl."

Disposal Stream: Route to a licensed chemical waste contractor for incineration.[2]

Scientific Rationale: Chemical deactivation (e.g., bleach) is often insufficient for complex

heterocyclic drugs like Saxagliptin. Thermal destruction (>1000°C) guarantees the

breakdown of the adamantane and cyanopyrrolidine rings [1].

B. Liquid Waste (HPLC Effluent, Mother Liquors)
Protocol: Segregated Organic Waste.

Segregation: Do not mix with general "Non-Halogenated" waste if that waste is destined for

fuel blending/recovery.

Accumulation: Collect in a dedicated carboy labeled "Trace Chemo/Toxic Waste."

pH Adjustment: Ensure the waste stream is not extremely acidic due to the HCl salt;

neutralize if necessary to prevent container degradation, though typical HPLC mobile phases

(Water/Acetonitrile) buffer this sufficiently.

C. Empty Container Management (The "Triple Rinse"
Rule)
Regulatory bodies (EPA RCRA) distinguish between "RCRA Empty" and "Acute Hazardous"

containers. While Saxagliptin is not P-listed (acutely hazardous by list), best practice dictates:

Rinse 1: Add Methanol or Acetonitrile (approx. 10% of container volume). Cap and vortex for

30 seconds. Decant into Liquid Waste.
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Rinse 2: Repeat with Water. Decant.

Rinse 3: Repeat with Methanol. Decant.

Final Step: Deface the label. The glass vial can now be disposed of in the glass

recycling/sharps bin, as >99.9% of the residue is removed [2].

Waste Stream Decision Logic
Use this decision tree to determine the correct regulatory path for your waste.

Waste Origin Determine Type

Bulk/Stock
(>1 mg)

Expired/Spill

Trace/Effluent
(<1 mg)

HPLC Waste

Empty Container

Used Vials

High-Temp
Incineration

Mandatory

Solvent Waste
(Fuel Blending OK)

Dilution Factor >1000x

Triple Rinse
-> Glass Recycle

Standard Practice

Click to download full resolution via product page

Figure 2:Waste Segregation Logic. Note that bulk API requires incineration, while dilute HPLC

waste often meets thresholds for standard solvent disposal streams.

Verification: The "Self-Validating" System
To build trust in your safety protocol, you must verify that the disposal/cleaning was effective.

This is critical for Mass Spectrometry labs where "ghost peaks" of the isotope standard can ruin

experiments.

The Methanol Swab Test:

Procedure: After cleaning a spill or workspace, wet a lint-free swab with Methanol.

Sampling: Swab the surface (10cm x 10cm area).
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Analysis: Extract the swab in 1mL of 50:50 Methanol:Water and inject into the LC-MS system

monitoring the specific MRM transition for Saxagliptin-13C,d2.

Validation: If the signal is below the Lower Limit of Quantitation (LLOQ), the area is safe and

clean.

Regulatory Compliance (US/EU Context)
US EPA (RCRA): Saxagliptin is not explicitly "P-listed" (Acutely Hazardous), but under 40

CFR Part 266 Subpart P (Management Standards for Hazardous Waste Pharmaceuticals), it

must not be sewered (poured down the drain) [3]. It is considered a "Non-Creditable

Hazardous Waste Pharmaceutical" when disposed of.

OSHA: Handling requires adherence to Hazard Communication Standard (29 CFR

1910.1200).[3][4] SDS must be available, and containers labeled.[5][6]

Radioactivity: Confirm with your Radiation Safety Officer (RSO) that this material is exempt

from radioactive waste protocols, as it contains only stable isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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